Cas no 2386788-37-8 (tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate)

• Product Name: tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate
• CAS No: 2386788-37-8
• MF: C₁₀H₁₂ClFN₂O₂
• MW: 246.665884971619
• CID: 5835680
• PubChem ID: 165914579
• Update Time: 2025-06-11

tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate
• 2386788-37-8
• tert-butyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate
• EN300-22807718

• Inchi： 1S/C10H12ClFN2O2/c1-10(2,3)16-9(15)14-8-6(12)4-5-7(11)13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： POSLFOGAHYUFCK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 246.0571335g/mol
• Monoisotopic Mass: 246.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 265.3±40.0 °C(Predicted)
• pka: 10.80±0.70(Predicted)

Additional information on tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate

tert-Butyl (6-chloro-3-fluoropyridin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl (6-chloro-3-fluoropyridin-2-yl)carbamate, identified by the CAS number 2386788-37-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a tert-butyl carbamate group with a 6-chloro-3-fluoropyridin-2-yl moiety. The integration of these groups imparts distinctive chemical properties, making it a subject of interest in various research and industrial applications.

The synthesis of tert-butyl (6-chloro-3-fluoropyridin-2-yl)carbamate involves a series of carefully designed organic reactions. Researchers often employ multi-step synthesis strategies, including nucleophilic substitutions, coupling reactions, and carbonylation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high precision.

The structural features of this compound play a pivotal role in its reactivity and functionality. The presence of the tert-butyl group provides steric protection to the carbamate moiety, enhancing its stability under various reaction conditions. Meanwhile, the 6-chloro-3-fluoropyridin-2-yl group introduces electronic effects that can modulate the compound's interaction with other molecules. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

In terms of applications, tert-butyl (6-chloro-3-fluoropyridin-2-yl)carbamate has found utility in several areas. It serves as a key intermediate in the production of bioactive compounds, including herbicides and insecticides. Recent studies have highlighted its potential as a precursor for developing novel drug candidates targeting specific biological pathways. For example, researchers have explored its role in synthesizing compounds that inhibit enzyme activities associated with neurodegenerative diseases.

The latest research on this compound focuses on its environmental impact and biodegradability. Scientists are investigating methods to optimize its synthesis and application processes to minimize ecological footprint. Additionally, there is growing interest in understanding its pharmacokinetic properties to assess its suitability for therapeutic use. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications of this compound.

In conclusion, tert-butyl (6-chloro-3-fluoropyridin-2-yl)carbamate, with its unique chemical structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and an increasing emphasis on sustainability. As research progresses, this compound is expected to contribute significantly to the development of new materials and therapies.